Cas no 2137986-80-0 (2-Cyclohexyl-4-[(2-methoxyethyl)amino]butan-1-ol)

• Product Name: 2-Cyclohexyl-4-[(2-methoxyethyl)amino]butan-1-ol
• CAS No: 2137986-80-0
• MF: C₁₃H₂₇NO₂
• MW: 229.358984231949
• CID: 6157168
• PubChem ID: 165464562
• Update Time: 2025-05-21

2-Cyclohexyl-4-[(2-methoxyethyl)amino]butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-cyclohexyl-4-[(2-methoxyethyl)amino]butan-1-ol
• EN300-800810
• 2137986-80-0
• 2-Cyclohexyl-4-[(2-methoxyethyl)amino]butan-1-ol

• Inchi： 1S/C13H27NO2/c1-16-10-9-14-8-7-13(11-15)12-5-3-2-4-6-12/h12-15H,2-11H2,1H3
• InChI Key： LLXWRDSOKMWKCL-UHFFFAOYSA-N
• SMILES： OCC(CCNCCOC)C1CCCCC1

Computed Properties

• Exact Mass: 229.204179104g/mol
• Monoisotopic Mass: 229.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 41.5Ų

Additional information on 2-Cyclohexyl-4-[(2-methoxyethyl)amino]butan-1-ol

2-Cyclohexyl-4-[(2-methoxyethyl)amino]butan-1-ol: A Comprehensive Overview

The compound 2-Cyclohexyl-4-[(2-methoxyethyl)amino]butan-1-ol, identified by the CAS number 2137986-80-0, is a versatile organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclohexyl group, an amino functionality, and a hydroxyl group, making it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals.

Recent studies have highlighted the potential of 2-Cyclohexyl-4-[(2-methoxyethyl)amino]butan-1-ol in the development of novel polymers and surfactants. Its amphiphilic nature, derived from the combination of hydrophilic and hydrophobic moieties, enables it to act as an effective emulsifier and stabilizer in various industrial applications. Researchers have demonstrated that this compound can significantly enhance the stability and performance of emulsion-based systems, making it a promising candidate for use in food additives, cosmetics, and pharmaceutical formulations.

In the field of drug delivery, 2-Cyclohexyl-4-[(2-methoxyethyl)amino]butan-1-ol has shown potential as a carrier molecule due to its ability to form stable complexes with hydrophobic drugs. This property is particularly advantageous in the development of targeted drug delivery systems, where controlled release and improved bioavailability are critical factors. Recent experiments have revealed that this compound can enhance the solubility of poorly water-soluble drugs, thereby improving their therapeutic efficacy.

The synthesis of 2-Cyclohexyl-4-[(2-methoxyethyl)amino]butan-1-ol involves a multi-step process that combines nucleophilic substitution and condensation reactions. The use of advanced catalytic systems has enabled chemists to optimize the reaction conditions, resulting in higher yields and improved purity of the final product. This has made the compound more accessible for large-scale production and application in industrial settings.

In terms of environmental impact, studies have shown that 2-Cyclohexyl-4-[(2-methoxyethyl)amino]butan-1-ol exhibits low toxicity and biodegradability under controlled conditions. This makes it a safer alternative to traditional chemical additives in various industries, aligning with current trends toward sustainable and eco-friendly chemical solutions.

The versatility of 2-Cyclohexyl-4-[(2-methoxyethyl)amino]butan-1